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Compound of Interest

Compound Name: L-Tyrosine-13C,15N

Cat. No.: B12388234 Get Quote

Essential Safety and Handling Guide for L-
Tyrosine-¹³C,¹⁵N
This guide provides immediate safety, handling, and disposal protocols for L-Tyrosine-¹³C,¹⁵N,

ensuring the protection of laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
L-Tyrosine-¹³C,¹⁵N is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] Adherence to proper PPE protocols is crucial

to mitigate these risks.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

glasses with side protection.[2]

[3]

To prevent eye irritation from

airborne particles.

Hand Protection
Nitrile rubber gloves (or other

chemically resistant gloves).[2]

To prevent skin irritation upon

contact.

Respiratory Protection N95-rated dust mask or higher.

To avoid respiratory tract

irritation from inhaling dust

particles.[1]

Body Protection Standard laboratory coat.
To protect skin and personal

clothing from contamination.

Safe Handling and Operational Plan
Proper handling techniques are essential to minimize exposure and maintain a safe laboratory

environment.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.

Ventilation: Always handle L-Tyrosine-¹³C,¹⁵N in a well-ventilated area or under a chemical

fume hood to minimize dust inhalation.

Donning PPE: Put on all required PPE as specified in the table above.

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all work

surfaces to remove any residual powder.

Storage: Store L-Tyrosine-¹³C,¹⁵N in a tightly sealed container in a cool, dry place away from

light and moisture.
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Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to ensure safety and

environmental compliance.

Spill Containment and Cleanup:

Evacuate: If a significant amount of dust is generated, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a dry spill, gently sweep or vacuum the material, avoiding dust generation.

Place the collected material into a sealed container for disposal.

Cleaning: After the material has been collected, wipe the spill area with a damp cloth.

Disposal Protocol:

L-Tyrosine-¹³C,¹⁵N should be disposed of as non-hazardous chemical waste.

Disposal Step Procedure

Containerization
Place waste material in a clearly labeled, sealed

container.

Labeling
Label the container as "L-Tyrosine-¹³C,¹⁵N

waste".

Disposal

Dispose of the waste through a licensed

professional waste disposal service, following all

local, state, and federal regulations.

Visual Guides
Logical Workflow for Safe Handling of L-Tyrosine-¹³C,¹⁵N
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Caption: This diagram outlines the procedural flow for safely handling L-Tyrosine-¹³C,¹⁵N.
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Caption: This decision tree provides a clear guide for responding to accidental spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12388234?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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